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Compound of Interest

Compound Name: Mercury;nickel

Cat. No.: B15452042

This technical guide provides a comprehensive overview of the mutual solubility of mercury and
nickel, intended for researchers, scientists, and professionals in drug development and related
fields. The document summarizes quantitative solubility data, details experimental
methodologies for solubility determination, and presents visualizations of experimental
workflows and the temperature-dependent nature of these interactions.

Executive Summary

The interaction between mercury and nickel is characterized by low solubility, particularly at
ambient temperatures. The solubility of nickel in mercury is a complex phenomenon, with
reported values at room temperature spanning several orders of magnitude. This variability is
largely attributed to the formation of several intermetallic compounds. In contrast, the solubility
of mercury in solid nickel is considered negligible. Understanding these solubility characteristics
is crucial for applications where these two elements may come into contact, such as in certain
electrochemical processes, specialized alloys, and historical manufacturing techniques.

Solubility Data

The quantitative data on the solubility of nickel in mercury is presented below. A significant
number of studies have focused on this aspect, while data for the solubility of mercury in nickel
is sparse, reflecting its extremely low value.

Solubility of Nickel in Mercury
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The solubility of nickel in mercury is highly dependent on temperature. At room temperature,
there is a notable lack of consensus in the literature, with reported values showing significant
discrepancies. This is primarily due to the formation of various nickel-mercury intermetallic
compounds, such as NiHgz, NiHgs, and NiHgas, which can influence the equilibrium solubility.[1]
True equilibrium is suggested to be achieved only with the formation of NiHga.[1]

Table 1: Solubility of Nickel in Mercury at Various Temperatures
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Temperature Temperature Solubility Solubility .
otes
(K) (°C) (atomic %) (mass %)
290 17 2x1073 -
291 18 0.5 -
293 20 4.8 x 104 -
293 20 <7x10°° -
293 20 48x10-5 -
293 20 6.7 x 105 -
298 25 48x 104 -
298 25 1.6 x 104 -
Analytical
303 30 <7x10°° <2x10-° o
detection limit.[1]
Room Temp. ~20-25 7x1073 -
Room Temp. ~20-25 1.7 x 10> -
Room Temp. ~20-25 1.4x10°> -
Break in
43x1075to solubility curve
401 - 605 128 - 332 -
1.09 x 102 observed at 520
K.[1]
Break in
48x1075t0 2.9 solubility curve
293 - 826 20 - 553 -
x 1072 observed at 498
K.[1]
573 300 48x1073 -
At 1023 K,
773 -1023 500 - 750 - - solubility was
0.24 at %.[1]
866 593 3.8x 102 1.1 x 102
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873 600 3.4x 1072 -

923 650 6.1 x 1072 -

Note: The discrepancies in room temperature values are significant and highlight the
experimental challenges and the influence of intermetallic compound formation.

Solubility of Mercury in Nickel

The solubility of mercury in solid nickel is reported to be negligible.[2] An experimental method
involving heating mercury with nickel and then analyzing the nickel lattice parameter via X-ray
diffraction showed no significant change, indicating minimal to no solubility.[2]

Experimental Protocols

Several experimental methodologies have been employed to determine the solubility of nickel
in mercury. A generalized protocol based on the literature is described below.

Preparation of Saturated Nickel Amalgam

A common method for preparing a saturated nickel-mercury amalgam involves electrolysis.

» Electrolyte Preparation: An electrolyte solution is prepared, for instance, a solution containing
nickel sulfate (NiSOa4), nickel chloride (NiClz), and boric acid (HsBOs3).[3]

» Electrolytic Cell Setup: A pool of purified mercury serves as the cathode, and a nickel sheet
acts as the anode.[3] The electrolyte is floated on top of the mercury.

o Electrolysis: A current is passed through the cell, causing nickel ions from the electrolyte to
deposit onto and dissolve into the mercury cathode, forming an amalgam.[3] The process is
continued until the amalgam is saturated with nickel. Agitation of the mercury can be
employed to ensure homogeneity.[3]

Separation of the Saturated Liquid Phase

To analyze the solubility, the saturated liquid amalgam must be separated from any solid
intermetallic compounds or undissolved nickel.
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o Centrifugation: The prepared amalgam is centrifuged at a controlled temperature. This forces
the solid phases to settle, allowing for the separation of the homogenous liquid portion.[1]

« Filtration: The amalgam can be filtered through a capillary to remove solid particles.[1] This is
often performed in an inert atmosphere to prevent oxidation.

Analysis of Nickel Content in Mercury

The concentration of nickel in the separated liquid amalgam is determined using various
analytical techniques.

o Spectrochemical Analysis: The mercury is carefully distilled off from the amalgam sample.
The remaining residue, containing the dissolved nickel, is then dissolved in an acid (e.qg.,
HCI).[1] The resulting solution is analyzed for nickel content using spectrochemical methods
such as atomic absorption spectrometry (AAS).[4]

» Colorimetric Analysis: The nickel residue can be reacted with a reagent like dimethylglyoxime
to produce a colored complex.[5] The intensity of the color, which is proportional to the nickel
concentration, is then measured using a spectrophotometer.[5]

o Gravimetric Analysis: The nickel can be precipitated from the solution as a compound of
known stoichiometry, such as nickel dimethylglyoximate.[6][7] The precipitate is then filtered,
dried, and weighed to determine the mass of nickel.[6][7]

o Potentiometric Measurements: The solubility can also be determined from potentiometric
measurements, although this may rely on assumptions about the activity coefficient of nickel
in the amalgam.[1]

Visualizations

The following diagrams illustrate the experimental workflow for solubility determination and the
logical relationship of nickel solubility in mercury as a function of temperature.
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Caption: Experimental workflow for determining the solubility of nickel in mercury.
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Caption: Logical relationship of nickel solubility in mercury as a function of temperature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Mercury and Nickel]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15452042#mercury-and-nickel-solubility-in-each-
other]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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